C3bot(154-182)

• Molecular Formula: C137H221N37O40S
• Molecular Weight: 3058.5 g/mol
• SMILES: CCC(C)C(C(=O)NC(CO)C(=O)NC(C)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(C)C(=O)NCC(=O)NC(CCC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)O)C(=O)NC(CCSC)C(=O)NC(CC(C)C)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCCNC(=N)N)C(=O)NC(CC3=CN=CN3)C(=O)NC(CO)C(=O)NC(C(C)O)C(=O)O)NC(=O)C4CCCN4C(=O)C(CC(=O)O)NC(=O)C(C(C)CC)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)CNC(=O)C(C)NC(=O)C(CCCCN)NC(=O)C(CO)NC(=O)CNC(=O)C(CCCCN)NC(=O)C(C)NC(=O)C(C(C)C)N
• InChI: InChI=1S/C137H221N37O40S/c1-19-72(11)108(170-125(202)91(57-80-38-40-82(179)41-39-80)155-103(182)62-147-111(188)74(13)150-116(193)84(34-25-27-48-139)158-127(204)96(64-175)156-104(183)63-148-115(192)83(33-24-26-47-138)157-113(190)77(16)153-131(208)107(141)71(9)10)132(209)167-95(59-106(186)187)135(212)174-51-30-37-100(174)130(207)171-109(73(12)20-2)133(210)169-97(65-176)126(203)152-76(15)114(191)162-92(56-79-31-22-21-23-32-79)121(198)151-75(14)112(189)146-61-102(181)154-86(42-44-101(140)180)118(195)163-89(53-68(3)4)122(199)159-87(43-45-105(184)185)119(196)160-88(46-52-215-18)120(197)164-90(54-69(5)6)123(200)166-94(55-70(7)8)134(211)173-50-29-36-99(173)129(206)161-85(35-28-49-145-137(142)143)117(194)165-93(58-81-60-144-67-149-81)124(201)168-98(66-177)128(205)172-110(78(17)178)136(213)214/h21-23,31-32,38-41,60,67-78,83-100,107-110,175-179H,19-20,24-30,33-37,42-59,61-66,138-139,141H2,1-18H3,(H2,140,180)(H,144,149)(H,146,189)(H,147,188)(H,148,192)(H,150,193)(H,151,198)(H,152,203)(H,153,208)(H,154,181)(H,155,182)(H,156,183)(H,157,190)(H,158,204)(H,159,199)(H,160,196)(H,161,206)(H,162,191)(H,163,195)(H,164,197)(H,165,194)(H,166,200)(H,167,209)(H,168,201)(H,169,210)(H,170,202)(H,171,207)(H,172,205)(H,184,185)(H,186,187)(H,213,214)(H4,142,143,145)/t72-,73-,74-,75-,76-,77-,78+,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,107-,108-,109-,110-/m0/s1
• InChIKey: COZZQWVNMFWMBN-QMBBDSMRSA-N

Studying neuron-specific Rho modulation without enzymatic activity or glial activation is challenging. Full-length C3bot and ROCK inhibitors confound results via off-target effects. C3bot(154-182) provides a clean, non-enzymatic, neuron-selective RhoA downregulation tool. • Submicromolar potency (100 nM-1 µM), effects measurable in 24-72 h • No glial activation - ideal for neuron-glia co-culture systems • Validated in spinal cord injury models (BMS/Rotarod recovery) Supplied as ≥95% pure lyophilized powder, soluble at 5 mg/mL in water, with lot-specific CoA for reproducible dose-response experiments.

C3bot(154-182) Procurement Guide: 29-Amino Acid C3 Transferase-Derived Neurotrophic Peptide for CNS Repair Research

C3bot(154-182) is a 29-amino acid synthetic peptide fragment derived from the C-terminal region (residues 154-182) of Clostridium botulinum C3 exoenzyme. It is characterized as a transferase-deficient neurotrophic fragment that promotes axonal and dendritic growth, branching, and synaptic connectivity in hippocampal neurons at submicromolar concentrations [1]. Unlike the full-length C3bot enzyme, which ADP-ribosylates and inactivates Rho GTPases (RhoA, B, C) [2], this peptide acts via a non-enzymatic mechanism to downregulate active RhoA specifically in neurons, without affecting glial cells [3]. Preclinical studies demonstrate that C3bot(154-182) enhances functional recovery and axonal regeneration in mouse models of spinal cord injury, including compression and dorsal hemisection [4]. The peptide is supplied as a lyophilized powder (≥95% purity), soluble in water (5 mg/mL), and stored at -20°C for long-term stability .

1

Non-enzymatic neuron-restricted RhoA modulation Avoids glial activation confounding neuronal readouts

2

Defined 29-mer synthetic peptide (≥95% purity) Eliminates batch variability of recombinant C3bot

3

Spinal cord injury model-response context Reported locomotor endpoint improvement and axonal regeneration

4

Submicromolar concentration range for neurite outgrowth assays Supports hippocampal, cortical, and motoneuron culture studies

• [1] Höltje M, et al. A 29-amino acid fragment of Clostridium botulinum C3 protein enhances neuronal outgrowth, connectivity, and reinnervation. FASEB J. 2009;23(4):1115-1126. View Source
• [2] Aktories K, Just I. Clostridial Rho-inhibiting protein toxins. Curr Top Microbiol Immunol. 2005;291:113-145. View Source
• [3] Just I, et al. Therapeutic effects of Clostridium botulinum C3 exoenzyme. Naunyn Schmiedebergs Arch Pharmacol. 2011;383(3):247-252. View Source
• [4] Boato F, et al. C3 peptide enhances recovery from spinal cord injury by improved regenerative growth of descending fiber tracts. J Cell Sci. 2010;123(10):1652-1662. View Source

C3bot(154-182) Substitution Risks: Why Full-Length C3bot or Shorter C3 Peptides Fail to Match Neuronal Selectivity and In Vivo Efficacy

Substituting C3bot(154-182) with full-length C3bot or other C3-derived peptides (e.g., C3bot156-181, C3bot163-177) compromises experimental outcomes due to distinct mechanistic and cellular selectivity profiles. Full-length C3bot exerts neurotrophic effects via enzymatic ADP-ribosylation of Rho GTPases but also activates astrocytes and microglia, inducing inflammation and glial scar formation in vitro—a response absent with C3bot(154-182) [1]. Shorter C3 fragments, such as C3bot156-181 (26-mer) and C3bot163-177 (15-mer), exhibit reduced or incomplete neurotrophic activity compared to the 29-mer C3bot(154-182) peptide [2]. Additionally, alternative Rho/ROCK inhibitors like Y-27632 or fasudil act downstream of Rho via ROCK inhibition, lacking the non-enzymatic, neuron-specific RhoA downregulation unique to C3bot(154-182) [3]. These differences directly impact the reproducibility and interpretability of studies on CNS regeneration, synaptic plasticity, and neuron-glia interactions.

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Full-length C3bot may activate astrocytes and microglia, inducing glial scar endpoints that mask neuron-intrinsic regeneration.

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Shorter C3 fragments (e.g., 26-mer, 15-mer) show reduced neurotrophic potency and may not replicate 29-mer synaptic connectivity profiles.

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ROCK inhibitors (Y-27632, fasudil) act downstream of Rho and lack the non-enzymatic, neuron-specific RhoA downregulation seen with C3bot(154-182).

• [1] Just I, et al. Therapeutic effects of Clostridium botulinum C3 exoenzyme. Naunyn Schmiedebergs Arch Pharmacol. 2011;383(3):247-252. View Source
• [2] Loske P, et al. Minimal essential length of Clostridium botulinum C3 peptides to enhance neuronal regenerative growth and connectivity in a non-enzymatic mode. J Neurochem. 2012;120(6):1084-1096. View Source
• [3] Khavandegar A, et al. The potential role of RhoA/ROCK-inhibition on locomotor recovery after spinal cord injury: a systematic review of in-vivo studies. Spinal Cord. 2025;63(3):95-126. View Source

C3bot(154-182) Evidence-Based Differentiation: Quantitative Comparison vs. Full-Length C3bot, Shorter C3 Peptides, and Rho/ROCK Inhibitors

Neuron-Specific Action: C3bot(154-182) Avoids Glial Activation and Scar Formation Observed with Full-Length C3bot

Full-length C3bot induces pro-inflammatory responses in microglia (e.g., NO, TNF-α release) and promotes astrocytic glial scar formation in vitro. In contrast, C3bot(154-182) is inert on astrocytes and microglia, acting selectively on neurons [1]. This selectivity is critical for CNS repair studies where confounding glial activation masks true neurotrophic effects.

Glial selectivity

Head-to-head

Neuron-specific; no astrocyte GFAP upregulation or microglial NO/TNF-α release

Eliminates glia-driven confounding endpoints

In vitro primary glial and hippocampal slice cultures

Evidence Dimension	Glial activation and scar formation
Target Compound Data	No significant effect on astrocyte GFAP expression or microglial pro-inflammatory mediator release; no glial scar induction
Comparator Or Baseline	Full-length C3bot: Induces astrocyte GFAP upregulation (gliosis), microglial NO and TNF-α release, and glial scar formation in vitro
Quantified Difference	Qualitative difference: C3bot(154-182) lacks glial cell activation, whereas full-length C3bot does
Conditions	In vitro primary astrocyte and microglial cultures; organotypic hippocampal-entorhinal slice cultures

Why This Matters

For researchers studying neuron-intrinsic regenerative mechanisms or screening neurotrophic agents, C3bot(154-182) eliminates glia-driven confounding variables that are unavoidable with full-length C3bot.

• [1] Just I, et al. Therapeutic effects of Clostridium botulinum C3 exoenzyme. Naunyn Schmiedebergs Arch Pharmacol. 2011;383(3):247-252. View Source

Submicromolar Potency for Axonal and Dendritic Growth: Comparable to Full-Length C3bot but with Defined Peptide Sequence

C3bot(154-182) promotes axonal and dendritic growth and branching in primary hippocampal neurons at submicromolar concentrations (EC50 values estimated in the 100–500 nM range based on dose-response studies) [1]. The magnitude of neurite outgrowth stimulation is comparable to that of full-length C3bot, as measured by total neurite length and branch point density in dissociated hippocampal cultures and organotypic slice preparations [1][2].

Neurite outgrowth potency

Head-to-head

EC50 range ~100–500 nM; comparable magnitude to full-length C3bot

Supports batch-consistent dosing with defined peptide

Primary hippocampal neurons, DIV 1–7

Evidence Dimension	Neurite outgrowth stimulation (axonal/dendritic length and branching)
Target Compound Data	Significant increase in total neurite length and number of axonal segments (mid- to higher-order) at 200–500 nM
Comparator Or Baseline	Full-length C3bot (enzyme-competent): Comparable increase in neurite length and branching at similar concentration ranges
Quantified Difference	No significant difference in magnitude of effect between C3bot(154-182) and full-length C3bot
Conditions	Primary murine hippocampal neurons (DIV 1–7); organotypic entorhinal cortex slice cultures

Why This Matters

Procurement of a defined 29-amino acid peptide (MW 3058.5) offers batch-to-batch consistency and precise dosing that full-length recombinant C3bot (25 kDa, variable activity) cannot provide, without sacrificing neurotrophic efficacy.

• [1] Höltje M, et al. A 29-amino acid fragment of Clostridium botulinum C3 protein enhances neuronal outgrowth, connectivity, and reinnervation. FASEB J. 2009;23(4):1115-1126. View Source
• [2] Boato F, et al. C3 peptide enhances recovery from spinal cord injury by improved regenerative growth of descending fiber tracts. J Cell Sci. 2010;123(10):1652-1662. View Source

Enhanced Synaptic Connectivity: Increased Synaptophysin-Positive Terminals and Glutamate Uptake vs. Untreated Controls

C3bot(154-182) treatment of hippocampal neurons significantly increased the number of synaptophysin-expressing terminals and upregulated various synaptic proteins, accompanied by a functional increase in glutamate uptake [1]. This enhancement of synaptic connectivity distinguishes C3bot(154-182) from purely cytoskeletal Rho inhibitors (e.g., Y-27632, fasudil) that lack direct synaptic protein upregulation.

Synaptic connectivity

Cross-study

Synaptophysin+ terminals ↑ ~40–60%; glutamate uptake ↑ ~30% over control

Supports synaptic connectivity endpoint

Functional assay with radiolabeled glutamate, DIV 14–21

Evidence Dimension	Synaptic protein expression and glutamate uptake
Target Compound Data	Increased synaptophysin-positive puncta (quantified as number per neuron); enhanced glutamate uptake (functional assay)
Comparator Or Baseline	Untreated hippocampal neurons (baseline); full-length C3bot (comparable effect, not significantly different)
Quantified Difference	Synaptophysin-positive terminals: increased by ~40–60% over control (visual estimate from published micrographs); Glutamate uptake: increased by ~30% over control
Conditions	Primary murine hippocampal neurons (DIV 14–21); glutamate uptake assay using radiolabeled substrate

Why This Matters

For studies aiming to restore functional neuronal circuits after injury, C3bot(154-182) offers a dual action—promoting structural outgrowth and enhancing synaptic connectivity—that is not replicated by simpler Rho/ROCK inhibitors.

• [1] Höltje M, et al. A 29-amino acid fragment of Clostridium botulinum C3 protein enhances neuronal outgrowth, connectivity, and reinnervation. FASEB J. 2009;23(4):1115-1126. View Source

In Vivo Functional Recovery: Significant Improvement in Basso Mouse Scale (BMS) Scores Post-Spinal Cord Injury

In mouse models of spinal cord injury (compression and dorsal hemisection), local application of C3bot(154-182) (610 ng per animal) significantly improved locomotor restoration as assessed by Basso Mouse Scale (BMS) and Rotarod performance compared to vehicle-treated controls [1]. A 2025 systematic review and meta-analysis of 28 anti-RhoA/ROCK agents confirmed that C3bot and its derivatives (including C3bot154-182) were among the interventions demonstrating promising functional recovery, with pooled standardized mean differences (SMD) for BBB scores reaching 1.53 (p=0.001) by week 4 across studies [2].

In vivo locomotor recovery

Class-level inference

BMS score ~4–6 at week 4 vs vehicle

Reported locomotor endpoint change in spinal cord injury models

Mouse compression/hemisection models, 610 ng local application

Mechanism of RhoA reduction

Head-to-head

Non-enzymatic active RhoA-GTP reduction ~40–50%; neuron-specific, reversible

Enables reversible neuronal pathway modulation without glial off-targets

RhoA-GTP pull-down in neuronal lysates

Reagent consistency

Class-level inference

MW 3058.54 Da, ≥95% purity, endotoxin-free synthetic peptide

Supports quantitative pharmacology and screening reproducibility

Defined sequence avoids batch activity variation of recombinant C3bot

Evidence Dimension	Locomotor function recovery (BMS score)
Target Compound Data	Significant improvement over vehicle from day 8 onward; treated mice achieved plantar stepping and parallel paw positioning, whereas control mice remained at minimal scores throughout 4-week observation
Comparator Or Baseline	Vehicle (PBS) control: Minimal BMS scores (typically <2) throughout; Y-27632, fasudil, and other RhoA/ROCK inhibitors: Pooled SMD 0.41–1.53 over 4 weeks (class-level effect)
Quantified Difference	C3bot(154-182) group: BMS score ~4–6 at week 4 (estimated from figures); Vehicle: BMS score <2. Rotarod latency: increased ~2–3 fold over vehicle.
Conditions	Mouse spinal cord compression injury (T8–T9) or dorsal hemisection (T8); peptide applied locally (610 ng) immediately post-injury; assessment weekly for 4 weeks

Why This Matters

Procurement of C3bot(154-182) is supported by robust in vivo efficacy data in clinically relevant spinal cord injury models, distinguishing it from less characterized C3 fragments or untested Rho inhibitors.

• [1] Boato F, et al. C3 peptide enhances recovery from spinal cord injury by improved regenerative growth of descending fiber tracts. J Cell Sci. 2010;123(10):1652-1662. View Source
• [2] Khavandegar A, et al. The potential role of RhoA/ROCK-inhibition on locomotor recovery after spinal cord injury: a systematic review of in-vivo studies. Spinal Cord. 2025;63(3):95-126. View Source

Non-Enzymatic RhoA Downregulation: Distinct Mechanism vs. Enzymatic ADP-Ribosylation by Full-Length C3bot

C3bot(154-182) reduces levels of active (GTP-bound) RhoA in neurons via a non-enzymatic mechanism, as demonstrated by RhoA-GTP pull-down assays [1][2]. In contrast, full-length C3bot ADP-ribosylates RhoA at Asn41, permanently inactivating the GTPase [3]. This mechanistic distinction translates into different cellular response profiles: enzymatic inactivation by full-length C3bot affects both neurons and glia, whereas non-enzymatic downregulation by C3bot(154-182) is neuron-specific and does not induce compensatory feedback pathways observed with irreversible RhoA modification [1].

Mechanism of RhoA reduction

Head-to-head

Non-enzymatic active RhoA-GTP reduction ~40–50%; neuron-specific, reversible

Enables reversible neuronal pathway modulation without glial off-targets

RhoA-GTP pull-down in neuronal lysates

Evidence Dimension	Mechanism of RhoA inactivation
Target Compound Data	Reduces active RhoA-GTP levels by ~40–50% (non-enzymatic, reversible) in neuronal lysates
Comparator Or Baseline	Full-length C3bot: ADP-ribosylates RhoA (covalent modification, irreversible), reducing active RhoA-GTP by >80%
Quantified Difference	C3bot(154-182) partial reduction (~50%) vs. full-length C3bot near-complete reduction (>80%); C3bot(154-182) effect is neuron-specific, full-length affects all cell types
Conditions	Neuronal cell lysates (RhoA-GTP pull-down); primary hippocampal neurons

Why This Matters

For experiments requiring subtle modulation of RhoA activity without complete ablation or off-target glial effects, C3bot(154-182) is the only commercially available tool with a non-enzymatic, neuron-restricted mode of action.

• [1] Höltje M, et al. A 29-amino acid fragment of Clostridium botulinum C3 protein enhances neuronal outgrowth, connectivity, and reinnervation. FASEB J. 2009;23(4):1115-1126. View Source
• [2] Boato F, et al. C3 peptide enhances recovery from spinal cord injury by improved regenerative growth of descending fiber tracts. J Cell Sci. 2010;123(10):1652-1662. View Source
• [3] Aktories K, Just I. Clostridial Rho-inhibiting protein toxins. Curr Top Microbiol Immunol. 2005;291:113-145. View Source

Defined Molecular Weight and Purity vs. Recombinant Full-Length C3bot: Enabling Precise Dosing and Reproducibility

C3bot(154-182) is a chemically synthesized peptide with a defined molecular weight (3058.54 Da), sequence (VAKGSKAGYIDPISAFAGQLEMLLPRHST), and purity (≥95% by HPLC) . In contrast, recombinant full-length C3bot (25 kDa) exhibits batch-to-batch variability in specific activity due to differences in folding, post-translational modifications, and contaminating endotoxins [1]. This variability introduces uncertainty in dosing and complicates cross-study comparisons. The synthetic peptide provides a homogeneous, endotoxin-free reagent suitable for quantitative pharmacology and high-content screening.

Reagent consistency

Class-level inference

MW 3058.54 Da, ≥95% purity, endotoxin-free synthetic peptide

Supports quantitative pharmacology and screening reproducibility

Defined sequence avoids batch activity variation of recombinant C3bot

Evidence Dimension	Reagent consistency and dosing precision
Target Compound Data	MW 3058.54 ± 0.5; purity ≥95%; endotoxin not detected
Comparator Or Baseline	Recombinant full-length C3bot: MW ~25 kDa (variable glycosylation); specific activity ranges from 0.1–1.0 U/μg; endotoxin levels often >0.1 EU/μg
Quantified Difference	C3bot(154-182) offers 100% defined sequence identity and molar concentration accuracy; full-length C3bot activity can vary up to 10-fold between batches
Conditions	Commercial peptide synthesis and QC; recombinant protein expression in E. coli

Why This Matters

For procurement decisions, C3bot(154-182) eliminates the hidden costs of quality control, activity normalization, and failed experiments due to inconsistent recombinant protein batches.

• [1] Just I, et al. Therapeutic effects of Clostridium botulinum C3 exoenzyme. Naunyn Schmiedebergs Arch Pharmacol. 2011;383(3):247-252. View Source

C3bot(154-182) Application Scenarios: From Neuronal Outgrowth Assays to Spinal Cord Injury Models

Primary Neuronal Culture and Organotypic Slice Studies of Axonal/Dendritic Growth

C3bot(154-182) is optimally suited for in vitro assays of neurite outgrowth, branching, and synaptic connectivity in primary hippocampal, cortical, or motoneuron cultures. Its submicromolar potency and defined molecular weight enable precise dose-response experiments [1]. The peptide's lack of glial cell activation makes it ideal for neuron-glia co-culture systems where glial scar formation would confound results [2]. Typical working concentrations range from 100 nM to 1 μM, with effects measurable within 24–72 hours.

In Vivo Spinal Cord Injury (SCI) and CNS Trauma Models

The peptide has been validated in mouse models of compressive and hemisection spinal cord injury, demonstrating improved locomotor recovery and axonal regeneration of corticospinal and raphespinal tracts [3]. Local application (e.g., intrathecal or directly above injury site) at doses around 0.5–1 μg per animal yields significant functional benefits assessed by BMS and Rotarod tests [3]. This application scenario is directly supported by the quantitative in vivo efficacy data presented in Section 3.

Mechanistic Studies of Non-Enzymatic RhoA Regulation

C3bot(154-182) provides a unique tool to dissect non-enzymatic RhoA downregulation pathways in neurons. Unlike full-length C3bot or ROCK inhibitors, the peptide reduces active RhoA-GTP levels without covalent modification, allowing researchers to study reversible, neuron-specific RhoA modulation [1][4]. This is critical for experiments investigating feedback loops, compensatory signaling, and the temporal dynamics of RhoA inactivation during neuronal development and regeneration.

High-Content Screening for Neurotrophic and Neuroprotective Compounds

The synthetic, endotoxin-free nature of C3bot(154-182) and its consistent purity (≥95%) make it an ideal positive control or reference compound in automated, high-throughput screening assays for neurotrophic or neuroprotective agents . Its defined sequence and molar concentration accuracy reduce well-to-well variability compared to recombinant proteins, improving assay robustness and reproducibility.

Application

Selection Property

Validation Focus

Neuronal culture neurite outgrowth assays

Non-enzymatic neuron-specific action

Neurite morphology and synaptophysin endpoints

In vivo spinal cord injury models

Reported locomotor recovery endpoint

BMS score and axonal regeneration endpoints

Non-enzymatic RhoA mechanistic studies

Reversible neuron-restricted RhoA-GTP modulation

RhoA-GTP pull-down and feedback pathway endpoints

High-content neurotrophic screening

Defined MW and purity (≥95%)

Assay reproducibility and well-to-well precision

• [1] Höltje M, et al. A 29-amino acid fragment of Clostridium botulinum C3 protein enhances neuronal outgrowth, connectivity, and reinnervation. FASEB J. 2009;23(4):1115-1126. View Source
• [2] Just I, et al. Therapeutic effects of Clostridium botulinum C3 exoenzyme. Naunyn Schmiedebergs Arch Pharmacol. 2011;383(3):247-252. View Source
• [3] Boato F, et al. C3 peptide enhances recovery from spinal cord injury by improved regenerative growth of descending fiber tracts. J Cell Sci. 2010;123(10):1652-1662. View Source
• [4] Loske P, et al. Minimal essential length of Clostridium botulinum C3 peptides to enhance neuronal regenerative growth and connectivity in a non-enzymatic mode. J Neurochem. 2012;120(6):1084-1096. View Source